Cas no 1448057-49-5 (2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide)

• Product Name: 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• CAS No: 1448057-49-5
• MF: C₁₅H₁₉N₃O₅S₂
• MW: 385.458461046219
• CID: 5782959
• PubChem ID: 71809161
• Update Time: 2025-06-11

2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024564306
• 2-((1-((2-cyanophenyl)sulfonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide
• 2-[1-(2-cyanophenyl)sulfonylpiperidin-4-yl]sulfonyl-N-methylacetamide
• 1448057-49-5
• 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• F6441-7926

• Inchi： 1S/C15H19N3O5S2/c1-17-15(19)11-24(20,21)13-6-8-18(9-7-13)25(22,23)14-5-3-2-4-12(14)10-16/h2-5,13H,6-9,11H2,1H3,(H,17,19)
• InChI Key： VMGBBWPEJHENTG-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)(C1CCN(CC1)S(C1C=CC=CC=1C#N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 385.07661306g/mol
• Monoisotopic Mass: 385.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 141Ų

Additional information on 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide

Professional Introduction to Compound with CAS No. 1448057-49-5 and Product Name: 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide

The compound with the CAS number 1448057-49-5 and the product name 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its piperidine core and sulfonyl groups, positions it as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The sulfonyl-piperidine moiety is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. For instance, derivatives of piperidine have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The introduction of additional functional groups, such as the 2-cyanobenzenesulfonyl moiety in this compound, further enhances its potential by introducing additional sites for interaction with biological receptors.

The N-methylacetamide component of the molecule contributes to its solubility and bioavailability, which are critical factors in drug design. This moiety is commonly found in many pharmacologically active compounds and has been shown to improve metabolic stability. The combination of these structural features makes 2-{[1-(2-cyanobenzenesulfonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide a compelling candidate for further exploration in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of complex molecules with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds for potential therapeutic activity. The structural features of 1448057-49-5 make it an attractive candidate for virtual screening, as it possesses multiple sites that can be optimized for better interaction with biological targets.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The sulfonyl-piperidine scaffold has demonstrated efficacy in several preclinical models, suggesting that derivatives of this compound may exhibit similar properties. Additionally, the presence of the 2-cyanobenzenesulfonyl group provides a unique handle for further chemical modifications, allowing researchers to fine-tune the pharmacological profile of the molecule.

In conclusion, 1448057-49-5 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation. As research in this area continues to progress, we can expect to see more compounds like this one emerge as candidates for clinical development. The combination of traditional synthetic methods and modern computational techniques will be crucial in realizing the full therapeutic potential of this class of molecules.